3-ethyl-4-methylbenzaldehyde
Overview
Description
3-ethyl-4-methylbenzaldehyde (3-E-4-MBA) is a naturally occurring aromatic aldehyde found in various plant species and is widely used in the synthesis of pharmaceuticals, fragrances and other products. 3-E-4-MBA has a wide range of applications in scientific research due to its unique properties and its ability to undergo various reactions. The purpose of
Scientific Research Applications
3-ethyl-4-methylbenzaldehyde has been widely used in scientific research due to its unique properties. It has been used as a reagent in organic synthesis, as a fluorescent marker in cell biology, and as a starting material in the synthesis of various pharmaceuticals and fragrances. It has also been used in the synthesis of polymers, as a catalyst in organic reactions, and as a solvent in the manufacture of paints and coatings.
Mechanism of Action
The mechanism of action of 3-ethyl-4-methylbenzaldehyde is not yet fully understood. However, it is thought to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been suggested that this compound may act as an antioxidant, protecting cells from oxidative damage caused by free radicals.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that it can modulate the activity of certain enzymes, such as cytochrome P450 enzymes, and can inhibit the growth of certain cancer cells. It has also been shown to have an antioxidant effect, which may protect cells from oxidative damage caused by free radicals.
Advantages and Limitations for Lab Experiments
The use of 3-ethyl-4-methylbenzaldehyde in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is stable in aqueous solutions. It is also non-toxic and non-irritating, making it safe to use in laboratory experiments. The main limitation of this compound is that it is not soluble in organic solvents, so it must be used in aqueous solutions.
Future Directions
The future of 3-ethyl-4-methylbenzaldehyde in scientific research is promising. It has been suggested that it may be used in the synthesis of pharmaceuticals, fragrances, and other products, as well as in the development of new polymers and catalysts. It may also be used in the development of new drugs, as well as in the study of the biochemical and physiological effects of various compounds. Additionally, it may be used in the development of new imaging techniques and in the study of the effects of oxidative damage on cells. Finally, it may be used in the study of the mechanism of action of various compounds, as well as in the development of new methods for the detection and identification of compounds.
Synthesis Methods
3-ethyl-4-methylbenzaldehyde can be synthesized from 3-ethyl-2-methylcatechol and formaldehyde in an alkaline medium. This method involves the use of an alkaline catalyst such as sodium hydroxide and an aqueous solution of formaldehyde. The catechol is first oxidized to the corresponding aldehyde, which is then reacted with formaldehyde in the presence of the alkaline catalyst to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-4-methylbenzaldehyde involves the introduction of an ethyl group and a methyl group onto a benzene ring, followed by oxidation of the resulting compound to form the aldehyde functional group.", "Starting Materials": [ "Benzene", "Ethyl bromide", "Methyl magnesium bromide", "Copper(I) iodide", "Sodium chloride", "Sodium sulfate", "Sodium bicarbonate", "Sodium hydroxide", "Potassium permanganate", "Sulfuric acid" ], "Reaction": [ "Benzene is first treated with ethyl bromide in the presence of copper(I) iodide to form ethylbenzene.", "Ethylbenzene is then treated with methyl magnesium bromide in the presence of copper(I) iodide to form 3-ethyltoluene.", "3-Ethyltoluene is oxidized with potassium permanganate in the presence of sulfuric acid to form 3-ethyl-4-methylbenzaldehyde.", "The resulting aldehyde is purified by washing with sodium chloride, drying with sodium sulfate, and neutralizing with sodium bicarbonate and sodium hydroxide." ] } | |
CAS RN |
461425-87-6 |
Molecular Formula |
C10H12O |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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